1-Chloropropane
1-Chloropropane
1-chloropropane appears as a clear colorless liquid. Boiling point 46.6°C. Flash point below 0°F. Less dense than water and slightly soluble in water. Vapors are heavier than air. Irritant and narcotic.
Brand Name:
Vulcanchem
CAS No.:
540-54-5
VCID:
VC0146392
InChI:
InChI=1S/C3H7Cl/c1-2-3-4/h2-3H2,1H3
SMILES:
CCCCl
Molecular Formula:
C3H7Cl
Molecular Weight:
78.54 g/mol
1-Chloropropane
CAS No.: 540-54-5
Reference Standards
VCID: VC0146392
Molecular Formula: C3H7Cl
Molecular Weight: 78.54 g/mol
CAS No. | 540-54-5 |
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Product Name | 1-Chloropropane |
Molecular Formula | C3H7Cl |
Molecular Weight | 78.54 g/mol |
IUPAC Name | 1-chloropropane |
Standard InChI | InChI=1S/C3H7Cl/c1-2-3-4/h2-3H2,1H3 |
Standard InChIKey | SNMVRZFUUCLYTO-UHFFFAOYSA-N |
SMILES | CCCCl |
Canonical SMILES | CCCCl |
Boiling Point | 115 to 117 °F at 760 mm Hg (USCG, 1999) 46.5 °C 46.60 °C |
Colorform | Colorless liquid |
Density | 0.892 (USCG, 1999) 0.8899 g/cu cm |
Flash Point | 0 °F (USCG, 1999) < 0 °F (< -18 °C) (CLOSED CUP) |
Melting Point | -189 °F (USCG, 1999) -122.8 °C |
Physical Description | 1-chloropropane appears as a clear colorless liquid. Boiling point 46.6°C. Flash point below 0°F. Less dense than water and slightly soluble in water. Vapors are heavier than air. Irritant and narcotic. |
Description | 1-chloropropane appears as a clear colorless liquid. Boiling point 46.6°C. Flash point below 0°F. Less dense than water and slightly soluble in water. Vapors are heavier than air. Irritant and narcotic. |
Solubility | 0.03 M In water, 2720 mg/L at 25 °C Miscible with ethanol, ether; soluble in benzene, chloroform |
Synonyms | Propyl chloride |
Vapor Density | 2.7 (Air = 1) |
Vapor Pressure | 344.51 mmHg 344.4 mm Hg at 25 °C |
PubChem Compound | 10899 |
Last Modified | Nov 11 2021 |
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